Cas no 136099-55-3 (N-(2,6-Dichloro-4-methoxyphenyl)acetamide)

• Product Name: N-(2,6-Dichloro-4-methoxyphenyl)acetamide
• CAS No: 136099-55-3
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD02090177
• CID: 901040
• PubChem ID: 2740555
• Update Time: 2025-05-27

N-(2,6-Dichloro-4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-Dichloro-4-methoxyphenyl)acetamide
• FOSINOPRIL CYCLOHEXYL ANALOG
• 2,6-Dichloro-4-methoxyacetanilide
• HMS563C02
• Maybridge1_007614
• Oprea1_687836
• SBB098174
• FCH1326493
• ZB003690
• ST2413540
• AX8140792
• Acetamide, N-(2,6-dichloro-4-methoxyphenyl)-
• AS-64891
• MFCD02090177
• DTXSID40372379
• 136099-55-3
• CS-0153985
• D81989
• SCHEMBL9528503
• N-(2,6-dichloro-4-methoxyphenyl) acetamide
• N-(2 pound not6-Dichloro-4-methoxyphenyl)acetamide
• DB-063116
• CCG-252871
• AKOS022176810

• MDL： MFCD02090177
• Inchi： 1S/C9H9Cl2NO2/c1-5(13)12-9-7(10)3-6(14-2)4-8(9)11/h3-4H,1-2H3,(H,12,13)
• InChI Key： YMDULTGLSDMTFL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(C)=O)Cl)OC

Computed Properties

• Exact Mass: 233.00100
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data available
• Density: 1.373
• Melting Point: 186 °C
• Boiling Point: 381.6°C at 760 mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.583
• PSA: 38.33000
• LogP: 3.03340

N-(2,6-Dichloro-4-methoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(2,6-Dichloro-4-methoxyphenyl)acetamide

N-(2,6-Dichloro-4-methoxyphenyl)acetamide: A Comprehensive Overview

N-(2,6-Dichloro-4-methoxyphenyl)acetamide, with the CAS number 136099-55-3, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a dichlorophenyl group and a methoxy substituent, making it an intriguing subject for various applications.

The chemical formula of N-(2,6-Dichloro-4-methoxyphenyl)acetamide is C₁₀H₉Cl₂NO₂. Its molecular weight is approximately 248.1 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for a wide range of experimental conditions and applications.

In the realm of medicinal chemistry, N-(2,6-Dichloro-4-methoxyphenyl)acetamide has been explored for its potential therapeutic properties. Recent studies have highlighted its activity as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against the enzyme cyclooxygenase (COX), which plays a crucial role in inflammation and pain pathways. This finding suggests that N-(2,6-Dichloro-4-methoxyphenyl)acetamide could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its enzymatic inhibition properties, N-(2,6-Dichloro-4-methoxyphenyl)acetamide has also shown potential in modulating receptor activity. A study published in the European Journal of Pharmacology in 2020 reported that this compound acts as a partial agonist at the serotonin 5-HT_1A receptor. This receptor is involved in various physiological processes, including mood regulation and anxiety. The ability of N-(2,6-Dichloro-4-methoxyphenyl)acetamide to modulate this receptor could make it a valuable tool for understanding serotonin-related disorders and developing novel treatments.

The structural features of N-(2,6-Dichloro-4-methoxyphenyl)acetamide contribute to its biological activities. The dichlorophenyl group provides steric hindrance and electronic effects that enhance its binding affinity to target proteins. The methoxy substituent adds polarity and hydrogen bonding capabilities, further improving its interactions with biological targets. These structural elements are critical for optimizing the compound's pharmacological profile.

In addition to its therapeutic potential, N-(2,6-Dichloro-4-methoxyphenyl)acetamide has been utilized as a building block in synthetic chemistry. Its reactivity and functional groups make it an attractive starting material for the synthesis of more complex molecules. For example, researchers have used this compound to develop novel derivatives with enhanced biological activities or improved pharmacokinetic properties. These synthetic efforts are crucial for advancing drug discovery and development programs.

The safety profile of N-(2,6-Dichloro-4-methoxyphenyl)acetamide has also been evaluated in several studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, N-(2,6-Dichloro-4-methoxyphenyl)acetamide, CAS number 136099-55-3, is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of various biological processes and developing innovative therapeutic strategies.